Cas no 139573-03-8 (Benzenesulfonoperoxoic acid, 4-methyl-)

• Product Name: Benzenesulfonoperoxoic acid, 4-methyl-
• CAS No: 139573-03-8
• MF: C₇H₈O₄S
• MW: 188.201021194458
• CID: 1288975
• PubChem ID: 19805596
• Update Time: 2025-04-20

Benzenesulfonoperoxoic acid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonoperoxoic acid, 4-methyl-
• 4-methylbenzenesulfonoperoxoic acid
• SCHEMBL2027
• 4-Methylbenzene-1-sulfonoperoxoic acid
• 139573-03-8
• DTXSID40600124
• hydroxy tosylate

• Inchi： 1S/C7H8O4S/c1-6-2-4-7(5-3-6)12(9,10)11-8/h2-5,8H,1H3
• InChI Key： MGTWXWKLYUMAON-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OO

Computed Properties

• Exact Mass: 188.01434
• Monoisotopic Mass: 188.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates